Cas no 131549-85-4 (4-Nitroso Sulfamethoxazole, > 90%)

4-Nitroso Sulfamethoxazole, > 90% structure
131549-85-4 structure
Product Name:4-Nitroso Sulfamethoxazole, > 90%
CAS No:131549-85-4
MF:C10H9N3O4S
MW:267.261160612106
CID:187265
PubChem ID:329765356
Update Time:2025-08-02

4-Nitroso Sulfamethoxazole, > 90% Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(5-methyl-3-isoxazolyl)-4-nitroso-
    • 4-nitrososulfamethoxazole
    • 4-Nitroso Sulfametho
    • N-(5-methyl-1,2-oxazol-3-yl)-4-nitrosobenzenesulfonamide
    • N-(5-Methyl-3-isoxazolyl)-4-nitrosobenzenesulfonamide
    • nitrososulfamethoxazole
    • 4-Nitrosulphamethoxazole (Sulfamethoxazole nitroso), 95%
    • 131549-85-4
    • Benzenesulfonamide, N-(5-methyl-3-isoxazolyl)-4-nitroso-
    • N-(5-methylisoxazol-3-yl)-4-nitrosobenzenesulfonamide
    • CHEMBL3827762
    • Nitroso-sulfamethoxazole
    • 4-nitroso-sulfamethoxazole
    • nitroso sulphamethoxazole
    • N-(5-methyl-1,2-oxazol-3-yl)-4-nitrosobenzene-1-sulfonamide
    • 4-Nitrososulfamethoxazole, analytical standard
    • Q27123889
    • SMX-NO
    • KK4E4D7F9Y
    • 4-Nitroso Sulfamethoxazole, > 90%
    • 4-nitroso-SMX
    • CHEBI:53017
    • UNII-KK4E4D7F9Y
    • FT-0672999
    • J-006022
    • NS00003419
    • AKOS030239892
    • 4-Nitroso Sulfamethoxazole
    • C90154
    • DTXSID60157105
    • Epitope ID:115001
    • 4-Nitroso Sulfamethoxazole, > 90per cent
    • DTXCID6079596
    • MDL: MFCD08690444
    • Inchi: 1S/C10H9N3O4S/c1-7-6-10(12-17-7)13-18(15,16)9-4-2-8(11-14)3-5-9/h2-6H,1H3,(H,12,13)
    • InChI Key: GHNQGDUYHCZZPT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N=O)(NC1C=C(C)ON=1)(=O)=O

Computed Properties

  • Exact Mass: 267.03100
  • Monoisotopic Mass: 267.03137695g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Melting Point: >180°C (dec.)
  • PSA: 110.01000
  • LogP: 3.33550

4-Nitroso Sulfamethoxazole, > 90% Security Information

4-Nitroso Sulfamethoxazole, > 90% Pricemore >>

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4-Nitroso Sulfamethoxazole, > 90% Production Method

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